Cas no 113386-76-8 (3'-Methyl-2,2':5',2''-terthiophene)

• Product Name: 3'-Methyl-2,2':5',2''-terthiophene
• CAS No: 113386-76-8
• MF: C₁₃H₁₀S₃
• MW: 262.413499355316
• CID: 63023
• PubChem ID: 10515646
• Update Time: 2025-04-18

3'-Methyl-2,2':5',2''-terthiophene Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-2,2':5',2''-terthiophene
• 3-methyl-3-thiophen-2-yl-2-(2H-thiophen-5-ylidene)thiophene
• 2,2':5',2''-Terthiophene,3'-methyl-
• 3'-methyl-[2,2',5',2'']terthiophene
• 3'-methyl-[2,2',5',2'']-terthiophene
• 3'-methyl-2,2':5',2&quot
• 3'-methyl-2,2':5',2''-terthienyl
• 3'-METHYLTERTHIOPHENE
• ACMC-20mi2y
• AG-D-33179
• CTK4A8289
• -terthiophene
• 3'-methyl-2,2':5',2'-terthiophene
• SCHEMBL3195128
• 113386-76-8
• AKOS015912230
• 2,2':5',2''-Terthiophene, 3'-methyl-
• 4-METHYL-5-(THIOPHEN-2-YL)-2,2'-BITHIOPHENE

• Inchi： 1S/C13H10S3/c1-9-8-12(10-4-2-6-14-10)16-13(9)11-5-3-7-15-11/h2-8H,1H3
• InChI Key： FIXGRQIXFVIPSX-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC(C)=C1C1=CC=CS1

Computed Properties

• Exact Mass: 264.01026
• Monoisotopic Mass: 261.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 346 ºC
• Flash Point: 121 ºC
• PSA: 0